Cas no 152213-63-3 (Methyl 2-(6-bromo-1H-indol-3-yl)acetate)

• Product Name: Methyl 2-(6-bromo-1H-indol-3-yl)acetate
• CAS No: 152213-63-3
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD18452338
• CID: 1106569
• PubChem ID: 11644701
• Update Time: 2025-04-20

Methyl 2-(6-bromo-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-indole-3-acetic acid, 6-bromo-, methyl ester
• methyl 2-(6-bromo-1H-indol-3-yl)acetate
• 1H-INDOLE-3-ACETIC ACID, 6-BROMO-A-OXO-
• 6-Bromo-1H-indole-3-acetic acid methyl ester
• Methyl 6-Bromoindole-3-acetate
• 1h-indole-3-acetic acid,6-bromo-,methyl ester
• BMFSVEXJEHZDHD-UHFFFAOYSA-N
• SY048038
• AK551079
• (6-bromo-1H-indole-3-yl)acetic acid methyl ester
• (6-bromo-1H-indol-3-yl)-acetic acid methyl ester
• SCHEMBL498040
• Methyl2-(6-bromo-1H-indol-3-yl)acetate
• DB-229502
• AKOS024174519
• A908252
• CHEMBL442863
• MFCD18452338
• CS-0085442
• CS-16038
• 152213-63-3
• Methyl 2-(6-bromo-1H-indol-3-yl)acetate

• MDL： MFCD18452338
• Inchi： 1S/C11H10BrNO2/c1-15-11(14)4-7-6-13-10-5-8(12)2-3-9(7)10/h2-3,5-6,13H,4H2,1H3
• InChI Key： BMFSVEXJEHZDHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC=C2CC(=O)OC

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.569±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives